Cas no 172992-43-7 (Butanoic acid, pentafluorophenyl ester)

Butanoic acid, pentafluorophenyl ester structure
172992-43-7 structure
Product Name:Butanoic acid, pentafluorophenyl ester
CAS No:172992-43-7
MF:C10H7F5O2
MW:254.153400659561
CID:1357009
PubChem ID:11482196
Update Time:2025-04-20

Butanoic acid, pentafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, pentafluorophenyl ester
    • (2,3,4,5,6-pentafluorophenyl) butanoate
    • 172992-43-7
    • DTXSID20467318
    • SCHEMBL1401783
    • butyric acid pentafluorophenyl ester
    • Inchi: 1S/C10H7F5O2/c1-2-3-4(16)17-10-8(14)6(12)5(11)7(13)9(10)15/h2-3H2,1H3
    • InChI Key: MXDFLRGXFKNZEY-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1OC(CCC)=O)F)F)F)F

Computed Properties

  • Exact Mass: 254.03661
  • Monoisotopic Mass: 254.03662027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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